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Compound of Interest

Compound Name: MY-1076

Cat. No.: B12375358

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

MY-1076, also identified as YAP/TAZ inhibitor-2, is a potent small molecule inhibitor of the
Hippo signaling pathway. It is under investigation for its potential therapeutic applications,
primarily in oncology. MY-1076 is reported to function as an inhibitor of Yes-associated protein
(YAP) and its paralog, transcriptional co-activator with PDZ-binding motif (TAZ), which are key
downstream effectors of the Hippo pathway. By inhibiting YAP/TAZ, MY-1076 can induce
apoptosis and suppress the proliferation of cancer cells.[1] Given its potent biological activity, a
thorough understanding of its safety and handling is paramount for researchers and drug
development professionals. This guide provides a comprehensive overview of the available
safety data, handling procedures, and emergency protocols for MY-1076.

Hazard Identification and Classification

There is conflicting information regarding the GHS (Globally Harmonized System of
Classification and Labelling of Chemicals) classification of MY-1076. One supplier's Safety
Data Sheet (SDS) classifies it as hazardous, while another indicates it is not. In the interest of
safety and best practice, this guide adopts the more conservative classification.

Table 1: GHS Hazard Classification for MY-1076
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GHS . Hazard
Hazard Class Category . Signal Word
Pictogram(s) Statement(s)
Acute Toxicity, ) H302: Harmful if
Category 4 mancanza Warning
Oral swallowed
Hazardous to the
Aquatic ] H400: Very toxic
_ Category 1 mancanza Warning O
Environment, to aquatic life
Acute Toxicity
Hazardous to the H410: Very toxic
Aquatic ] to aquatic life
] Category 1 mancanza Warning ] )
Environment, with long lasting
Chronic Toxicity effects

Note: The GHS pictograms are represented by placeholders as they cannot be directly
rendered here. The pictogram for Acute Toxicity, Oral (Category 4) is an exclamation mark, and
for Aquatic Toxicity is an environment symbol.

Hazard Communication Diagram
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Hazard Information

Hazard Statements:

- H302: Harmful if swallowed

- H400: Very toxic to aquatic life

- H410: Very toxic to aquatic life with long lasting effects

Signal Word: Warning

GHS Pictograms

Click to download full resolution via product page
Caption: GHS Hazard Communication for MY-1076.

Physicochemical Properties

Detailed physicochemical data for MY-1076 is not extensively available in the public domain.

The following table summarizes the known properties.

Table 2: Physicochemical Properties of MY-1076
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Property Value Source
Molecular Formula C29H33NO09 [1]
Molecular Weight 539.57 g/mol [1]

CAS Number 3008262-76-5 [1]
Appearance White to off-white solid [1]
Solubility Soluble in DMSO (100 mg/mL)  [1]
Melting Point Data not available

Boiling Point Data not available

Flash Point Data not available

pKa Data not available

Safe Handling and Personal Protective Equipment
(PPE)

Due to its potent biological activity and defined hazards, MY-1076 should be handled with care
in a controlled laboratory environment.

Table 3: Safe Handling and PPE Recommendations
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Aspect

Guideline

Engineering Controls

- Handle in a chemical fume hood or other
ventilated enclosure. - Ensure eyewash stations

and safety showers are readily accessible.

Personal Protective Equipment (PPE)

- Eye/Face Protection: Wear chemical safety
goggles or a face shield. - Skin Protection: Wear
a lab coat and disposable nitrile gloves. Change
gloves frequently and after handling the
compound. - Respiratory Protection: For
operations that may generate dust or aerosols,
a NIOSH-approved respirator with an

appropriate particulate filter is recommended.

General Hygiene

- Avoid contact with skin, eyes, and clothing. -
Do not eat, drink, or smoke in laboratory areas. -

Wash hands thoroughly after handling.

Safe Handling Workflow
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Preparation

Don appropriate PPE:
- Lab coat
- Safety goggles
- Nitrile gloves

:

Work within a certified
chemical fume hood.

Compoung Handling

Weigh solid MY-1076
(use anti-static weigh paper).

:

Prepare stock solution
(e.g., in DMSO).

:

Perform experiment
(e.g., cell culture treatment).

Post-Handlirv,g & Disposal

Decontaminate surfaces
with an appropriate solvent
(e.g., 70% ethanol).

:

Dispose of contaminated
waste in a designated
hazardous waste container.

:

Remove PPE in the correct
order and dispose of gloves.

:

Wash hands thoroughly.

Click to download full resolution via product page

Caption: Workflow for the safe handling of MY-1076.
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Emergency Procedures

Table 4: First Aid and Emergency Measures

Situation

Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with
plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get

medical attention.

Inhalation

Remove from exposure and move to fresh air
immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen.

Get medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with
water. Never give anything by mouth to an
unconscious person. Get medical attention

immediately.

Fire-Fighting

Use water spray, dry chemical, carbon dioxide,
or alcohol-resistant foam. Wear self-contained
breathing apparatus and protective clothing to

prevent contact with skin and eyes.

Accidental Release (Spill)

See the spill response workflow below.

Spill Response Workflow
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Spill of MY-1076 Occurs

Evacuate immediate area
and alert others.

l

Don appropriate PPE:
- Respirator (if powder)
- Double gloves
- Safety goggles
- Lab coat

Cleanup Procedure

Cover liquid spill with absorbent
material. Gently sweep up powder
to avoid creating dust.

.

Collect spilled material and
absorbent into a sealed container
for hazardous waste.

'

Clean the spill area with a suitable
solvent and then soap and water.

y

Dispose of all contaminated
materials as hazardous waste.

Report the incident to the
lab supervisor/safety officer.

Click to download full resolution via product page

Caption: Decision tree for responding to a spill of MY-1076.
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Storage and Disposal

Proper storage and disposal are crucial to maintain the integrity of the compound and ensure

safety.

Table 5: Storage and Disposal Guidelines

Aspect Guideline Source

- Store at -20°C forup to 3
Storage (Powder) years. - Store at 4°C for up to [1]
2 years.

- Store at -80°C for up to 6
Storage (In Solvent) months. - Store at -20°C forup  [1]
to 1 month.

- Keep container tightly closed
General Storage in a dry and well-ventilated

place. - Protect from light.

- Dispose of in accordance
with local, state, and federal
) regulations for hazardous
Disposal )
chemical waste. - Do not
dispose of down the drain or

with regular trash.

Mechanism of Action: Hippo Signaling Pathway

MY-1076 exerts its biological effects by inhibiting the YAP/TAZ transcriptional co-activators,
which are the primary downstream effectors of the Hippo signaling pathway. This pathway
plays a critical role in regulating organ size, cell proliferation, and apoptosis. In many cancers,
the Hippo pathway is inactivated, leading to the nuclear translocation and activation of
YAP/TAZ, which then drives the expression of genes that promote cell growth and inhibit

apoptosis.

Hippo Signaling Pathway and MY-1076 Inhibition

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.medchemexpress.com/my-1076.html
https://www.medchemexpress.com/my-1076.html
https://www.benchchem.com/product/b12375358?utm_src=pdf-body
https://www.benchchem.com/product/b12375358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Upstream Signals (e.g., Cell-Cell Contact)

Upstream Regulators
(e.g., NF2, KIBRA) YAPITAZ
forms cgmplex INHIBITS
Core Kinase Cascade (Hippo Pathway ON)
Y
MST1/2 TEAD Transcription Factors
phosphorylates lactivates

Target Gene Expression
(e.g., CTGF, CYR61)

phosphorylates
C;toplasm
MOB1 Phosphorylated YAP/TAZ Cell Proliferation &
Survival

Proteasomal Degradation
or Cytoplasmic Sequestration

LATS1/2
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Caption: The Hippo signaling pathway and the inhibitory action of MY-1076.

Experimental Protocols for Safety Assessment

As of the date of this document, detailed, publicly available experimental protocols specifically
for the safety and toxicological assessment of MY-1076 have not been identified. For novel and
potent research compounds like MY-1076, it is imperative to handle them as potentially
hazardous until a comprehensive toxicological profile is established.
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In the absence of specific data, researchers should adhere to the principles of As Low As
Reasonably Achievable (ALARA) for exposure and follow standard best practices for handling
potent compounds:

o Conduct a risk assessment: Before beginning any new procedure, evaluate the potential
hazards, considering the quantity of material being used, the potential for aerosol generation,
and the experimental conditions.

o Use designated areas: Whenever possible, handle potent compounds in a designated area
of the laboratory to prevent cross-contamination.

o Develop specific Standard Operating Procedures (SOPSs): For routine procedures involving
MY-1076, develop and follow a detailed SOP that includes safety precautions.

e Training: Ensure all personnel handling the compound are fully trained on its potential
hazards and the procedures for safe handling and emergency response.

Conclusion

MY-1076 is a valuable tool for research in the field of cancer biology and the Hippo signaling
pathway. Its potent biological activity necessitates a careful and informed approach to its
handling and use in the laboratory. By adhering to the guidelines outlined in this technical
guide, researchers can minimize their risk of exposure and ensure a safe working environment.
It is crucial to recognize the current gaps in the toxicological data for this compound and to
operate under the assumption that it is hazardous until proven otherwise. Always consult the
most recent Safety Data Sheet from your supplier and your institution's safety office for the
most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [MY-1076: A Technical Guide to Safety and Handling for
Research Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375358#my-1076-safety-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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